Cas no 30166-86-0 (Sulfone, o-nitrophenylstyryl, (E)- (8CI))
30166-86-0 structure
Product Name:Sulfone, o-nitrophenylstyryl, (E)- (8CI)
CAS No:30166-86-0
MF:C14H11NO4S
MW:289.306442499161
CID:308340
PubChem ID:5382426
Update Time:2025-04-19
Sulfone, o-nitrophenylstyryl, (E)- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Sulfone, o-nitrophenylstyryl, (E)- (8CI)
- 1-nitro-2-[(E)-2-phenylethenyl]sulfonylbenzene
- AC1NTJJD
- NSC140189
- trans-1-Phenyl-2-(o-nitrophenylsulfonyl)-ethen
- DTXSID80419257
- NSC-140189
- 30166-86-0
-
- Inchi: 1S/C14H11NO4S/c16-15(17)13-8-4-5-9-14(13)20(18,19)11-10-12-6-2-1-3-7-12/h1-11H/b11-10+
- InChI Key: MDXGEXNIMDOEHQ-ZHACJKMWSA-N
- SMILES: S(/C=C/C1C=CC=CC=1)(C1C=CC=CC=1[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 289.04093
- Monoisotopic Mass: 289.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 88.3Ų
Experimental Properties
- PSA: 77.28
- LogP: 4.64340
Sulfone, o-nitrophenylstyryl, (E)- (8CI) Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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